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Compound Focus: Tak-901

CAS No.: 934541-31-8

Cat. No.: S548714

Get Quote

The most consistent information on vehicle preparation for TAK-901 points to the use of DMSO for creating

stock solutions.

Aspect Recommended Specification

Primary Solvent DMSO [1] [2]

Stock Concentration 10 mM to 93 mg/mL (184.29 mM) in DMSO has been reported [1] [2]

Solubility in DMSO 65 mg/mL (128.80 mM) [1] to 93 mg/mL [2]

Sonication Recommended to achieve full dissolution [2]

Solubility in Ethanol < 1 mg/mL (insoluble or slightly soluble) [2]

Frequently Asked Questions (FAQs)

Here are answers to common experimental questions based on published studies.

Q1: How should I store TAK-901 stock solutions?

A: For long-term stability, store stock solutions at -80°C and use them within 1-2 years. Avoid

repeated freeze-thaw cycles. When stored at -20°C, the solution is stable for about one year
[1].
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Q2: What is a common in-vitro workflow for testing TAK-901?

A: The diagram below outlines a general cell-based experiment workflow based on multiple
studies [3] [4] [5].

Common Assay Endpoints

Prepare TAK-901 Stock Solution
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(e.g., MTS, BrdU, CellTiter-Glo)

Apoptosis
(e.g., Caspase-3/7 Assay)

Cell Cycle Analysis
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(e.g., pHistone H3 by Western Blot)
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Q3: What are the reported IC50 values for TAK-901?
A: TAK-901 is a multi-targeted inhibitor. Its potency against various kinases in biochemical
assays is summarized below.

Target Reported IC50 (nM) Source / Context

Aurora B 15 [1] [2] Biochemical assay

Aurora A 21 [1] [2] Biochemical assay

c-Src 1.3 [2] Biochemical assay

JAK3 1.2 [2] Biochemical assay

YES1 < 2.0 [2] Biochemical assay

FGR < 2.0 [2] Biochemical assay

Cellular EC50 (pHistone H3) 160 (in PC3 cells) [1] Pharmacodynamic marker in cells

Q4: How do I handle in-vivo experiments with TAK-901?
A: Published in-vivo studies consistently use intravenous (IV) administration [1] [6]. Dosing

regimens in rodent xenograft models have included 30-40 mg/kg, administered twice daily on 2
consecutive days per week [1] [6].

Troubleshooting Common Issues

Problem: Precipitate forms in the stock solution or working dilution.

Solution: Ensure you are using fresh, high-quality DMSO. Sonicate the vial as recommended.
When diluting the stock solution into aqueous cell culture media, note that DMSO

concentrations above 0.1% might be toxic to some cells. A final concentration of 0.1% DMSO is
a common starting point for vehicle controls [3] [4].

Problem: Lack of expected biological effect in my assay.

Solution: Verify the activity of your stock solution by testing it in a known positive control
system, such as measuring the suppression of phospho-Histone H3 (Ser10) in a cell line like

PC3 or HCT116, which is a well-established biomarker for Aurora B inhibition [1] [6] [5].
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Problem: High background toxicity in the vehicle control group.

Solution: This likely indicates DMSO cytotoxicity. Titrate the DMSO concentration in your
vehicle control to find the maximum level that does not affect your cell line's health or assay

readout. Ensure the vehicle control is treated identically to the drug-treated groups, including
the duration of exposure.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. TAK-901 | Aurora Kinase Inhibitor [medchemexpress.com]

2. - TAK | Aurora Kinase | JAK | Src | CDK | TargetMol 901 [targetmol.com]

3. - TAK , a novel EPHA2 inhibitor as a therapeutic strategy against... 901 [pubmed.ncbi.nlm.nih.gov]

4. The Aurora Kinase Inhibitor TAK901 Inhibits Glioblastoma ... [pmc.ncbi.nlm.nih.gov]

5. Aurora B Inhibitor TAK-901 Synergizes with BCL-xL ... [ar.iiarjournals.org]

6. Biological characterization of TAK-901, an investigational ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [TAK-901 Vehicle and Solubility Guide]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b548714#tak-901-vehicle-control-

optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
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